Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C10H8BrNO2 B062871 methyl 4-bromo-1H-indole-2-carboxylate CAS No. 167479-13-2

methyl 4-bromo-1H-indole-2-carboxylate

Cat. No. B062871
CAS RN: 167479-13-2
M. Wt: 254.08 g/mol
InChI Key: DTPOJMDJBBGYFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08853209B2

Procedure details

To a solution of methyl 4-bromo-1H-indole-2-carboxylate (4.09 g) in dichloromethane (60 mL) was added a mixture of POCl3 (3.7 g) and N,N-dimethylformamide (1.76 g). The mixture was stirred at reflux overnight. The mixture was diluted with ethyl acetate (300 mL) and 2M sodium acetate solution in water (200 mL) The mixture was stirred thoroughly for 1 hour. The aqueous layer was extracted with ethyl acetate. The combined extracts were washed with water (×3), brine and dried over Na2SO4. After filtration, concentration of the mixture gave the title compound, which was used in next step without purification.
Name
methyl 4-bromo-1H-indole-2-carboxylate
Quantity
4.09 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
60 mL
Type
solvent
Reaction Step One
Name
POCl3
Quantity
3.7 g
Type
reactant
Reaction Step Two
Name
N,N-dimethylformamide
Quantity
1.76 g
Type
reactant
Reaction Step Two
Name
ethyl acetate
Quantity
300 mL
Type
solvent
Reaction Step Three
Name
sodium acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[CH:4]=[C:5]([C:11]([O:13][CH3:14])=[O:12])[NH:6]2.O=P(Cl)(Cl)Cl.CN(C)[CH:22]=[O:23]>ClCCl.C(OCC)(=O)C.C([O-])(=O)C.[Na+].O>[Br:1][C:2]1[CH:10]=[CH:9][CH:8]=[C:7]2[C:3]=1[C:4]([CH:22]=[O:23])=[C:5]([C:11]([O:13][CH3:14])=[O:12])[NH:6]2 |f:5.6|

Inputs

Step One
Name
methyl 4-bromo-1H-indole-2-carboxylate
Quantity
4.09 g
Type
reactant
Smiles
BrC1=C2C=C(NC2=CC=C1)C(=O)OC
Name
dichloromethane
Quantity
60 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
POCl3
Quantity
3.7 g
Type
reactant
Smiles
O=P(Cl)(Cl)Cl
Name
N,N-dimethylformamide
Quantity
1.76 g
Type
reactant
Smiles
CN(C=O)C
Step Three
Name
ethyl acetate
Quantity
300 mL
Type
solvent
Smiles
C(C)(=O)OCC
Name
sodium acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)(=O)[O-].[Na+]
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux overnight
Duration
8 (± 8) h
STIRRING
Type
STIRRING
Details
was stirred thoroughly for 1 hour
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
The aqueous layer was extracted with ethyl acetate
WASH
Type
WASH
Details
The combined extracts were washed with water (×3), brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
After filtration, concentration of the mixture

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=C2C(=C(NC2=CC=C1)C(=O)OC)C=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.